1-(2-(2-fluorophenyl)-2-hydroxyethyl)-N-(1-(thiophen-2-yl)propyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 1-[2-(2-fluorophenyl)-2-hydroxyethyl]-N-(1-thiophen-2-ylpropyl)triazole-4-carboxamide
• InChI: InChI=1S/C18H19FN4O2S/c1-2-14(17-8-5-9-26-17)20-18(25)15-10-23(22-21-15)11-16(24)12-6-3-4-7-13(12)19/h3-10,14,16,24H,2,11H2,1H3,(H,20,25)
• InChI Key: JQHSXTWSWHVBEB-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CS1)NC(=O)C2=CN(N=N2)CC(C3=CC=CC=C3F)O
• Molecular Formula: C18H19FN4O2S
• Molecular Weight: 374.4 g/mol

Description

1-(2-(2-fluorophenyl)-2-hydroxyethyl)-N-(1-(thiophen-2-yl)propyl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C18H19FN4O2S and its molecular weight is 374.43. The purity is usually 95%.
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Scientific Research Applications

Microwave-Assisted Synthesis and Biological Activities

This compound has been explored within the domain of microwave-assisted synthesis of hybrid molecules, including those containing penicillanic acid or cephalosporanic acid moieties. The focus has been on investigating the antimicrobial, antilipase, and antiurease activities of these compounds. Some derivatives demonstrated good to moderate antimicrobial activity against various test microorganisms, with notable antiurease and antilipase activities observed in specific compounds (Başoğlu, Ulker, Alpay‐Karaoglu, & Demirbas, 2013).

Structural Analysis through Crystallography

Another avenue of research involving this compound or its derivatives is the experimental and theoretical analysis of lp⋯π intermolecular interactions in 1,2,4-triazoles derivatives. Such studies provide insight into the molecular structures and interactions of these compounds, contributing to the understanding of their biological activities. The analysis of lp⋯π interactions, supported by ab initio quantum mechanical calculations, offers a deeper understanding of the compound's properties and potential applications (Shukla, Mohan, Vishalakshi, & Chopra, 2014).

Anticancer and Antimicrobial Potentials

Further research has demonstrated the compound's potential in the development of novel urea and thiourea derivatives with significant antiviral and antimicrobial activities. These derivatives have been evaluated against various pathogens, including Tobacco mosaic virus (TMV), showcasing promising results in combating these agents. Such studies highlight the compound's versatile role in the development of new therapeutic agents with potential applications in treating infectious diseases (Reddy, Rasheed, Rao, Adam, Venkata Rami Reddy, & Raju, 2013).